4-{[(2-nitrophenyl)thio]amino}cyclohexanecarboxylic acid

• IUPAC Name: 4-[(2-nitrophenyl)sulfanylamino]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C13H16N2O4S/c16-13(17)9-5-7-10(8-6-9)14-20-12-4-2-1-3-11(12)15(18)19/h1-4,9-10,14H,5-8H2,(H,16,17)
• InChI Key: OVWRPFFTNXDLSN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1C(=O)O)NSC2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C13H16N2O4S
• Molecular Weight: 296.34 g/mol

Description

4-{[(2-nitrophenyl)thio]amino}cyclohexanecarboxylic acid, also known as NTCA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

4-{[(2-nitrophenyl)thio]amino}cyclohexanecarboxylic acid has been found to have various scientific research applications, including its use as a fluorescent probe for the detection of cysteine in biological samples. It has also been used in the development of biosensors for the detection of hydrogen peroxide and glucose. Additionally, this compound has been investigated for its potential use as a therapeutic agent for the treatment of cancer and other diseases.

Mechanism of Action

The mechanism of action of 4-{[(2-nitrophenyl)thio]amino}cyclohexanecarboxylic acid is not fully understood, but it is believed to involve the formation of covalent bonds with cysteine residues in proteins. This can lead to changes in protein structure and function, which can have various effects on biological processes.
Biochemical and Physiological Effects
Studies have shown that this compound can have various biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of cell proliferation, and the modulation of oxidative stress. This compound has also been found to have anti-inflammatory properties and can inhibit the activity of certain enzymes.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-{[(2-nitrophenyl)thio]amino}cyclohexanecarboxylic acid is its ability to selectively target cysteine residues in proteins, which can be useful in various lab experiments. However, one limitation is that this compound can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research and development of 4-{[(2-nitrophenyl)thio]amino}cyclohexanecarboxylic acid. One area of focus is the development of more efficient and cost-effective synthesis methods. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields, including medicine and biotechnology. Finally, the development of new derivatives of this compound with improved properties and selectivity is also an area of interest for future research.
Conclusion
In conclusion, this compound is a chemical compound with significant potential in scientific research. Its unique properties and selective targeting of cysteine residues in proteins make it a valuable tool in various lab experiments and potential therapeutic agent for the treatment of cancer and other diseases. However, further research is needed to fully understand its mechanism of action and potential applications in various fields.

Synthesis Methods

4-{[(2-nitrophenyl)thio]amino}cyclohexanecarboxylic acid can be synthesized through a multi-step process that involves the reaction of 2-nitrothiophenol with cyclohexanone, followed by the reduction of the resulting product with sodium borohydride. The final step involves the reaction of the reduced product with chloroacetic acid to form this compound.